Cas no 478828-53-4 (5-bromo-1-(oxan-2-yl)-1H-indazole)

• Product Name: 5-bromo-1-(oxan-2-yl)-1H-indazole
• CAS No: 478828-53-4
• MF: C₁₂H₁₃BrN₂O
• MW: 281.148422002792
• MDL: MFCD12922964
• CID: 2114865
• PubChem ID: 53433826
• Update Time: 2025-04-21

5-bromo-1-(oxan-2-yl)-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 5-bromo-1-(tetrahydro-2H-pyran-2-yl)-1H-Indazole
• 5-Bromo-1-(2-tetrahydropyranyl)-1H-indazole
• 5-bromo-1-(oxan-2-yl)-1H-indazole
• 5-Bromo-1-(2-tetrahydropyranyl)indazole
• CS-0035922
• SOSQXTINASWATM-UHFFFAOYSA-N
• 478828-53-4
• 5-bromo-1-(oxan-2-yl)indazole
• SCHEMBL658009
• AS-67850
• EN300-6490203
• 5-bromo-1-tetrahydro-2H-pyran-2-yl-1H-indazole
• SY040042
• DA-37947
• MFCD12922964
• 5-bromo-1-(tetrahydro-pyran-2-yl)-1h-indazole
• AKOS027256036
• W12349
• 872-531-3
• DUA82853

• MDL： MFCD12922964
• Inchi： 1S/C12H13BrN2O/c13-10-4-5-11-9(7-10)8-14-15(11)12-3-1-2-6-16-12/h4-5,7-8,12H,1-3,6H2
• InChI Key： SOSQXTINASWATM-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C=NN2C1CCCCO1

Computed Properties

• Exact Mass: 280.021
• Monoisotopic Mass: 280.021
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27A^2
• XLogP3: 3

5-bromo-1-(oxan-2-yl)-1H-indazole Security Information

• Storage Condition：(BD337031)